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Compound of Interest

Compound Name: CP-775146

Cat. No.: B1669567

An In-depth Review of a Selective PPARa Agonist

This technical guide provides a comprehensive overview of CP-775146, a potent and selective
peroxisome proliferator-activated receptor alpha (PPARQ) agonist. The information is intended
for researchers, scientists, and professionals involved in drug development and metabolic
disease research.

Introduction

CP-775146 is a small molecule compound identified as a high-affinity agonist for PPARa.[1]
PPARa is a nuclear receptor that plays a critical role in the regulation of lipid metabolism,
particularly in the liver.[2] Activation of PPARa leads to the transcription of a suite of genes
involved in fatty acid uptake, B-oxidation, and triglyceride clearance. Consequently, PPARa
agonists are a class of drugs primarily investigated for their hypolipidemic effects. CP-775146
has demonstrated potent hypolipidemic activity in preclinical models.[1][3]

Chemical and Physical Properties

CP-775146 is a piperidine derivative with the following properties:[1][4]
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Property Value

CAS Number 702680-17-9

Molecular Formula C26H33NO4

Molecular Weight 423.54 g/mol

Purity >99%

Solubility Soluble to 100 mM in DMSO
Storage Store at room temperature

Mechanism of Action and Signaling Pathway

CP-775146 exerts its biological effects through the selective activation of PPARa. It binds to the
ligand-binding domain of PPARa with high affinity, promoting a conformational change that
facilitates the recruitment of coactivator proteins.[5] This complex then heterodimerizes with the
retinoid X receptor (RXR) and binds to specific DNA sequences known as peroxisome
proliferator response elements (PPRES) in the promoter regions of target genes.[6]

The activation of this signaling cascade leads to the upregulation of genes involved in multiple
aspects of lipid metabolism. In the liver, this includes genes central to fatty acid B-oxidation. In
adipose tissue, CP-775146 has been shown to influence the expression of genes related to
thermogenesis and lipolysis.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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